Cas no 2138201-54-2 (3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one)

• Product Name: 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one
• CAS No: 2138201-54-2
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6570356
• PubChem ID: 165854358
• Update Time: 2025-10-29

3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one
• EN300-1114420
• 3-[(4-amino-2H-1,2,3-triazol-2-yl)methyl]-1-methylpyrrolidin-2-one
• 2138201-54-2

• Inchi： 1S/C8H13N5O/c1-12-3-2-6(8(12)14)5-13-10-4-7(9)11-13/h4,6H,2-3,5H2,1H3,(H2,9,11)
• InChI Key： HBLVVEJTPIHTGT-UHFFFAOYSA-N
• SMILES： O=C1C(CN2N=CC(N)=N2)CCN1C

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77Ų

Additional information on 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one

Introduction to 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2138201-54-2)

3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2138201-54-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The compound's structure includes a pyrrolidinone core, a triazole moiety, and an amino group, which collectively contribute to its biological activity and pharmacological properties.

The pyrrolidinone core is a versatile scaffold widely used in drug discovery due to its ability to enhance the solubility and bioavailability of compounds. The presence of the triazole moiety further enhances the compound's stability and reactivity, making it an attractive candidate for various medicinal applications. The amino group provides additional functionalization opportunities, allowing for the modulation of the compound's interactions with biological targets.

Recent studies have highlighted the potential of 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The compound's mechanism of action involves the inhibition of specific kinases involved in cell proliferation and survival pathways. This selective cytotoxicity makes it a potential candidate for developing targeted cancer therapies with reduced side effects.

The pharmacokinetic properties of 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

To further explore the therapeutic potential of 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects in patients with neurological disorders and certain types of cancer.

The synthesis of 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one involves a series of well-defined chemical reactions that can be carried out under mild conditions. The key steps include the formation of the pyrrolidinone core through ring-closing metathesis (RCM) or other cyclization reactions, followed by the introduction of the triazole moiety via click chemistry. The final step involves functionalization with the amino group to yield the target compound.

In conclusion, 3-(4-amino-2H-1,2,3-triazol-2-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2138201-54-2) represents a promising lead compound in medicinal chemistry with potential applications in neuroprotection and cancer therapy. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.